Cas no 2160128-24-3 (N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide)

• Product Name: N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide
• CAS No: 2160128-24-3
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5445776
• PubChem ID: 138041795
• Update Time: 2025-10-28

N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-6455667
• Z103956114
• 2160128-24-3
• N,N-Dimethyl-2-(4-prop-2-ynylpiperazin-1-yl)acetamide
• N,N-dimethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide
• N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide

• Inchi： 1S/C11H19N3O/c1-4-5-13-6-8-14(9-7-13)10-11(15)12(2)3/h1H,5-10H2,2-3H3
• InChI Key： MMUJWMXPTAQNNT-UHFFFAOYSA-N
• SMILES： N1(CC(N(C)C)=O)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 318.0±37.0 °C(Predicted)
• pka: 5.60±0.10(Predicted)

Additional information on N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide

N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide: A Comprehensive Overview

N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide (CAS No. 2160128-24-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth analysis of the chemical properties, biological activities, and recent research advancements related to N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide.

Chemical Structure and Synthesis

The chemical structure of N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide is defined by its piperazine core, which is substituted with a propargyl group and two N-methyl groups. The presence of the propargyl moiety imparts unique reactivity and functional versatility to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperazine ring and subsequent functional group modifications. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as the use of transition-metal catalysts and microwave-assisted synthesis methods, to enhance yield and purity.

Biological Activities

N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2023 reported that N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide exhibits potent agonist activity at 5-HT₇ receptors, which are known to play a role in regulating mood and cognitive function. This finding suggests that the compound may have therapeutic potential for treating mood disorders. Additionally, preliminary studies have indicated that it can cross the blood-brain barrier efficiently, further supporting its suitability for CNS applications.

Pharmacological Properties

The pharmacological profile of N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide has been extensively characterized through in vitro and in vivo experiments. In vitro assays have demonstrated that the compound possesses high affinity for specific receptor subtypes, with selectivity profiles that differ from those of existing drugs. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

In vivo studies using animal models have further validated these findings. For instance, a study conducted on rodent models of depression showed that administration of N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide resulted in significant reductions in depressive-like behaviors without causing adverse effects on motor function or other physiological parameters. These results highlight the compound's potential as a novel antidepressant agent.

Clinical Trials and Future Directions

The promising preclinical data on N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide have paved the way for early-phase clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy human volunteers. Preliminary results from these trials have been encouraging, with no serious adverse events reported.

The next steps will involve Phase II trials to assess efficacy in specific patient populations, such as individuals with treatment-resistant depression or neurodegenerative disorders. Researchers are also exploring combination therapies involving N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide and other drugs to enhance therapeutic outcomes.

Conclusion

In conclusion, N,N-Dimethyl-4-(2-propyn-1-yl)-1-piperazineacetamide (CAS No. 2160128-24-3) represents a promising candidate for the development of novel therapeutics targeting CNS disorders. Its unique chemical structure, favorable pharmacological properties, and encouraging preclinical data make it an attractive molecule for further investigation. As research continues to advance, it is anticipated that this compound will contribute significantly to our understanding of neurotransmitter systems and provide new treatment options for patients suffering from mood and neurodegenerative disorders.